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Compound of Interest |

Compound Name: 2-(3-Methylbutyl)-1,3-thiazole

Cat. No.: B1321045

Get Quote

Foreword

For researchers, scientists, and professionals in drug development and flavor chemistry, a
comprehensive understanding of a molecule's physicochemical properties is paramount. This
guide provides a detailed technical overview of 2-isoamyl-thiazole, a heterocyclic compound of
interest for its aromatic and potential bioactive properties. In the absence of a complete
experimental dataset for 2-isoamyl-thiazole, this document synthesizes available information on
structurally related compounds, namely 2-isobutyl-thiazole and the parent thiazole ring, to
provide expert estimations and a foundational understanding. This approach, rooted in
established chemical principles, offers a robust framework for handling, analyzing, and further
investigating this compound.

Molecular Structure and Identification

2-Isoamyl-thiazole, systematically named 2-(3-methylbutyl)thiazole, is a derivative of thiazole, a
five-membered aromatic ring containing sulfur and nitrogen atoms at positions 1 and 3,
respectively. The isoamyl group, a five-carbon branched alkyl chain, is attached at the 2-
position of the thiazole ring.
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Molecular Formula: CsH13NS

Molecular Weight: 155.26 g/mol

Chemical Structure:

Caption: Chemical structure of 2-isoamyl-thiazole.

Physicochemical Properties

The physicochemical properties of 2-isoamyl-thiazole are crucial for its application, handling,
and analysis. While specific experimental data for this compound is limited, the following table
provides a combination of data for the closely related 2-isobutyl-thiazole, the parent thiazole,
and estimated values for 2-isoamyl-thiazole.
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2-Isoamyl-
2-Isobutyl- . .
Property . Thiazole thiazole Source
thiazole .
(Estimated)
Molecular
C7H11NS Cs3HsNS CsHi13NS [1][2]
Formula
Molecular Weight  141.24 g/mol 85.13 g/mol 155.26 g/mol [1][2]
o Colorless to pale  Colorless to pale
Appearance Colorless liquid o o [2][3]
yellow liquid yellow liquid
Green, tomato Pyridine-like, Green, slightly
Odor ) [3]
leaf-like nutty, meaty fatty, nutty
Boiling Point 180 °C 117-118 °C ~195-205 °C [3]
) 0.995g/mLat25 1.2g/mLat?25 ~0.98 g/mL at 25
Density (3]
°C °C °C
Solubility in ] ] )
Slightly soluble Slightly soluble Slightly soluble [2]
Water
Soluble in
Solubility in Soluble in Soluble in ethanol and

Organic Solvents

ethanol and fats

alcohol and ether

other organic

solvents

[2]

LogP
(Octanol/Water
Partition

Coefficient)

2.342
(Calculated)

0.44

~2.8 (Calculated)

[4]

Expertise & Experience Insights: The boiling point and density of 2-isoamyl-thiazole are

estimated to be slightly higher and lower, respectively, than its isobutyl analogue due to the

increased molecular weight and alkyl chain length of the isoamyl group. The LogP value is also

expected to be higher, indicating greater lipophilicity.

Synthesis of 2-Isoamyl-thiazole
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The Hantzsch thiazole synthesis is a widely employed and versatile method for the preparation
of thiazole derivatives.[5] This reaction involves the condensation of an a-haloketone with a
thioamide. For the synthesis of 2-isoamyl-thiazole, isovaleramide would be the thioamide of
choice, reacting with a suitable a-halocarbonyl compound.

. Condensation Reaction Intramolecular Cyclization . .
Esovaleramlde + cx»HaxloketomJ—»GNucleophiIiC Attack by SulfurD—> (Amine attacks Carbonyl) Dehydration 2-Isoamyl-thiazole

Click to download full resolution via product page
Caption: Generalized workflow for the Hantzsch synthesis of 2-alkylthiazoles.
Experimental Protocol: Hantzsch Thiazole Synthesis (General Procedure)

This protocol is a general guideline and may require optimization for the specific synthesis of 2-
isoamyl-thiazole.

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve the thioamide (e.g., isovaleramide, 1 equivalent) in a suitable solvent such as
ethanol.

» Addition of a-Haloketone: To the stirred solution, add the a-haloketone (1 equivalent)
dropwise at room temperature.

» Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction using
Thin Layer Chromatography (TLC).[6]

» Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the
mixture with a weak base (e.g., sodium bicarbonate solution).

« |solation: The product may precipitate out of the solution and can be collected by filtration.
Alternatively, the product can be extracted with an organic solvent (e.g., ethyl acetate), and
the organic layer is then washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure.

 Purification: The crude product can be purified by column chromatography or distillation.
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Analytical Characterization

The identity and purity of synthesized 2-isoamyl-thiazole can be confirmed using various
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds like 2-isoamyl-
thiazole.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent
(e.g., dichloromethane or hexane).

e GC Conditions:

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

[e]

Injector Temperature: 250 °C.

o

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp
up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate.

o

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z (e.g., 300).

» Data Analysis: The retention time from the gas chromatogram and the mass spectrum
fragmentation pattern are used to identify the compound. The fragmentation pattern is
expected to show a molecular ion peak (M+) at m/z 155 and characteristic fragments
corresponding to the loss of alkyl groups from the isoamyl side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the molecular structure.[7]
Experimental Protocol: NMR Analysis

o Sample Preparation: Dissolve a few milligrams of the purified compound in a deuterated
solvent (e.g., CDCIs) in an NMR tube.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
protons on the thiazole ring (typically in the aromatic region, & 7-9 ppm) and the protons of
the isoamyl group (in the aliphatic region, & 0.9-3.0 ppm).

e 13C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the
molecule, with the thiazole ring carbons appearing at lower field (higher ppm) than the
isoamyl group carbons.
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Caption: A typical workflow for the synthesis and characterization of 2-alkylthiazoles.

Safety and Handling
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While a specific safety data sheet for 2-isoamyl-thiazole is not readily available, the safety
precautions for the structurally similar 2-isobutyl-thiazole and the parent thiazole should be
followed.

o General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact
with skin, eyes, and clothing.[8]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields, and a lab coat.[9]

o Fire Safety: Thiazole and its derivatives are often flammable. Keep away from heat, sparks,
and open flames.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

 Toxicity: Thiazole is harmful if swallowed and can cause skin and eye irritation.[10] Similar
hazards should be assumed for 2-isoamyl-thiazole until specific toxicological data is
available.

Conclusion

2-Isoamyl-thiazole is a molecule with significant potential, particularly in the fields of flavor and
fragrance chemistry. While a complete experimental profile of its physicochemical properties is
yet to be established, this guide provides a robust foundation for its study. By leveraging data
from analogous compounds and established chemical principles, researchers and
professionals can confidently approach the synthesis, analysis, and application of this intriguing
thiazole derivative. Further experimental investigation is encouraged to fully elucidate the
properties of 2-isoamyl-thiazole and unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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